Cas no 1806827-39-3 (6-(Aminomethyl)-3-bromo-2-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1806827-39-3
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4915285
• Update Time: 2025-10-10

6-(Aminomethyl)-3-bromo-2-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C7H7BrF2N2O/c8-5-4(13)1-3(2-11)12-6(5)7(9)10/h1,7H,2,11H2,(H,12,13)
• InChI Key： XYARPMRWHJNOPS-UHFFFAOYSA-N
• SMILES： BrC1C(C=C(CN)NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1

Additional information on 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)-4-hydroxypyridine

Comprehensive Overview of 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)-4-hydroxypyridine (CAS No. 1806827-39-3)

The compound 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)-4-hydroxypyridine (CAS No. 1806827-39-3) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl, bromo, difluoromethyl, and hydroxy functional groups, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in this compound is a key factor driving its utility in medicinal chemistry. Fluorine incorporation is a hot topic in drug design, as it often improves binding affinity and pharmacokinetic properties. This aligns with the growing trend of fluorine-containing pharmaceuticals, which dominate nearly 30% of FDA-approved drugs in the last decade.

The bromo substituent in 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)-4-hydroxypyridine offers additional synthetic flexibility, enabling cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig transformations. These reactions are pivotal in constructing complex molecules for targeted therapies and precision medicine. The compound’s hydroxypyridine core further enhances its relevance, as this scaffold is prevalent in kinase inhibitors and antimicrobial agents.

From an industrial perspective, the synthesis and scalability of CAS No. 1806827-39-3 are critical considerations. Innovations in green chemistry and catalytic processes have been applied to optimize its production, reducing waste and energy consumption. This resonates with the global push toward sustainable chemical manufacturing, a priority for both regulatory bodies and environmentally conscious consumers.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure purity and structural integrity, which are paramount for its use in high-stakes applications. The compound’s stability under various conditions is also a frequent subject of study, addressing common queries about storage recommendations and handling protocols.

In summary, 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)-4-hydroxypyridine represents a cutting-edge building block in modern chemistry. Its multifaceted applications—from drug development to material science—underscore its importance in advancing innovative technologies. As research continues, this compound is poised to play a pivotal role in addressing challenges in healthcare and sustainable industry.